1,3-Didodecylurea

• CAS No.: 3542-20-9
• Molecular Formula: C25H52N2O
• Molecular Weight: 396.7 g/mol
• IUPAC Name: 1,3-didodecylurea
• InChI: InChI=1S/C25H52N2O/c1-3-5-7-9-11-13-15-17-19-21-23-26-25(28)27-24-22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3,(H2,26,27,28)
• InChI Key: YLOGJPLTYYDQCN-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCNC(=O)NCCCCCCCCCCCC

Description

1,3-Didodecylurea is a useful research compound. Its molecular formula is C25H52N2O and its molecular weight is 396.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Didodecylurea was prepared as follows: Dodecylamine (37 mmol, 6.84 g, commercially available from Sigma Aldrich Fine Chemicals, Milwaukee, Wis.) was dissolved in hexane (100 ml) in a 250 ml single neck, round bottomed flask. A solution of dodecyl isocyanate (37 mmol, 7.8 g, commercially available from Sigma Aldrich Fine Chemicals) in hexane (100 ml) was slowly added to the amine solution through an addition funnel. The mixture was stirred for 1 hr during which a white precipitate was formed. IR was used to confirm completion of reaction. The white precipitate was filtered and dried under vacuum overnight to give 14.64 g of a white solid (99.7% yield). The product is believed to be of the formula